molecular formula C25H30F2N4O2 B2599347 N-(3,4-difluorophenyl)-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide CAS No. 922092-69-1

N-(3,4-difluorophenyl)-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide

Cat. No. B2599347
CAS RN: 922092-69-1
M. Wt: 456.538
InChI Key: CTXNHPGGWPRBGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-difluorophenyl)-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide is a useful research compound. Its molecular formula is C25H30F2N4O2 and its molecular weight is 456.538. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-difluorophenyl)-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-difluorophenyl)-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis and Antibacterial Activities : The study on the synthesis of enantiomers of temafloxacin hydrochloride, a compound related to the one , showcases the exploration of antibacterial activities and pharmacological properties. This research highlights the process of synthesizing and testing the antibacterial activities of two enantiomers, providing insights into their pharmacological profiles (Chu et al., 1991).

  • Photophysical Properties Study : Research into norfloxacin and its derivatives, compounds with structures bearing resemblance to the target compound, examines the role of excited state intramolecular charge transfer in their photophysical properties. This study contributes to understanding the behavior of such compounds under different conditions, which can be crucial for their application in scientific research (Cuquerella et al., 2006).

  • Enantioselective Amine Functionalization : A pivotal study on the enantioselective C–H arylation of thioamides to synthesize saturated aza-heterocycles, including piperidines and tetrahydroisoquinolines, underscores the importance of developing methods to functionalize these compounds. This research is significant for drug discovery, showcasing a method to prepare α-arylated amines enantioselectively (Jain et al., 2016).

  • Anticonvulsant Agent Development : The synthesis and evaluation of N-substituted 1,2,3,4-tetrahydroisoquinolines for their anticonvulsant activities demonstrate the potential therapeutic applications of these compounds. One particular derivative showed high activity as a noncompetitive AMPA receptor modulator, indicative of the compound's relevance in medicinal chemistry (Gitto et al., 2006).

  • Antibacterial and Anticancer Evaluation : The synthesis and biological evaluation of new 2-chloro-3-hetarylquinolines, which share structural motifs with the compound of interest, were investigated for their antibacterial and anticancer activities. This research reveals the chemoselectivity and potential therapeutic applications of these compounds, providing a basis for further exploration in related compounds (Bondock & Gieman, 2015).

properties

IUPAC Name

N'-(3,4-difluorophenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]oxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H30F2N4O2/c1-30-11-5-6-17-14-18(7-10-22(17)30)23(31-12-3-2-4-13-31)16-28-24(32)25(33)29-19-8-9-20(26)21(27)15-19/h7-10,14-15,23H,2-6,11-13,16H2,1H3,(H,28,32)(H,29,33)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CTXNHPGGWPRBGN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=CC(=C(C=C3)F)F)N4CCCCC4
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H30F2N4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

456.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N'-(3,4-difluorophenyl)-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]ethanediamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.